Cas no 2229556-10-7 (5-(1-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(1-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one
• CAS No: 2229556-10-7
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6363840
• PubChem ID: 165713845
• Update Time: 2025-08-05

5-(1-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one
• 2229556-10-7
• EN300-1729241

• Inchi： 1S/C7H9N3O2/c1-10-3-2-5(9-10)6-4-8-7(11)12-6/h2-3,6H,4H2,1H3,(H,8,11)
• InChI Key： AMXBMOCTKTUWAE-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C=CN(C)N=1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 56.2Ų

Additional information on 5-(1-methyl-1H-pyrazol-3-yl)-1,3-oxazolidin-2-one

5-(1-Methyl-1H-Pyrazol-3-Yl)-1,3-Oxazolidin-2-One: A Comprehensive Overview

5-(1-Methyl-1H-Pyrazol-3-Yl)-1,3-Oxazolidin-2-One, also known by its CAS number 2229556-10-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The structure of this compound is characterized by a pyrazole ring substituted at the 3-position with a methyl group, which is further connected to the oxazolidinone moiety via a methylene bridge.

The synthesis of 5-(1-Methyl-1H-Pyrazol-3-Yl)-1,3-Oxazolidin-2-One has been extensively studied, with researchers exploring various synthetic pathways to optimize yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing the environmental footprint of its production. For instance, studies have demonstrated the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development due to its unique pharmacokinetic properties. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant activities, making it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

Additionally, 5-(1-Methyl-1H-Pyrazol-3-Yl)-1,3-Oxazolidin-2-One has been explored in materials science for its potential as a building block in polymer synthesis. Its ability to form stable covalent bonds with other functional groups makes it a valuable component in designing advanced materials with tailored properties.

Recent research has also focused on the bioavailability and metabolic pathways of this compound. Studies using metabolomics techniques have provided insights into how it interacts with biological systems, paving the way for further optimization of its pharmacological profile. These findings underscore the importance of interdisciplinary approaches in advancing our understanding of this compound's potential applications.

In conclusion, 5-(1-Methyl-1H-Pyrazol-3-Yl)-1,3-Oxazolidin-2-One (CAS No: 2229556-10-7) stands out as a versatile molecule with diverse applications across multiple scientific domains. Its continued exploration will undoubtedly contribute to breakthroughs in drug discovery and material innovation.